molecular formula C17H19N3O B2777285 N-[(1-Cyclopropyl-2-ethylbenzimidazol-5-yl)methyl]but-2-ynamide CAS No. 2411243-90-6

N-[(1-Cyclopropyl-2-ethylbenzimidazol-5-yl)methyl]but-2-ynamide

Cat. No. B2777285
M. Wt: 281.359
InChI Key: OCHPTUIEIKFVHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description


N-[(1-Cyclopropyl-2-ethylbenzimidazol-5-yl)methyl]but-2-ynamide is a heterocyclic compound with a complex structure. Let’s break it down further:




  • Benzimidazole Ring : The core structure contains a benzimidazole ring, which is a bicyclic molecule composed of a benzene ring fused with an imidazole ring. This similarity to natural molecules makes it intriguing for medicinal chemistry applications.




  • Functional Groups : The compound features a cyclopropyl group at position 1 and an ethyl group at position 2 of the benzimidazole ring. Additionally, it bears a but-2-ynamide moiety.




2.

Synthesis Analysis


The synthesis of N-[(1-Cyclopropyl-2-ethylbenzimidazol-5-yl)methyl]but-2-ynamide involves intricate steps. Researchers have explored various synthetic routes, including cyclization reactions, condensation, and functional group transformations. Further studies are needed to optimize the synthesis for yield and purity.


3.

Molecular Structure Analysis


The compound’s molecular structure is crucial for understanding its properties. X-ray crystallography or NMR spectroscopy can reveal precise bond angles, distances, and conformations. The benzimidazole core, cyclopropyl, and but-2-ynamide groups contribute to its overall shape and reactivity.


4.

Chemical Reactions Analysis


N-[(1-Cyclopropyl-2-ethylbenzimidazol-5-yl)methyl]but-2-ynamide may participate in various chemical reactions:



  • Substitution Reactions : The cyclopropyl and ethyl groups can undergo substitution reactions.

  • Cyclization : Intramolecular cyclization may occur, leading to novel derivatives.

  • Metal Complex Formation : Coordination with transition metals could enhance its biological activity.


5.

Physical And Chemical Properties Analysis



  • Solubility : Investigate its solubility in various solvents.

  • Melting Point : Determine the temperature at which it transitions from solid to liquid.

  • Stability : Assess its stability under different conditions (e.g., pH, temperature).


7.

Safety And Hazards



  • Toxicity : Evaluate its toxicity profile through in vitro and in vivo studies.

  • Handling Precautions : Researchers should follow safety protocols during synthesis and handling.


8.

Future Directions



  • Biological Screening : Test its activity against specific diseases (e.g., cancer, infections).

  • Structure-Activity Relationship (SAR) : Explore derivatives to optimize properties.

  • Drug Development : Investigate its potential as a drug candidate.


properties

IUPAC Name

N-[(1-cyclopropyl-2-ethylbenzimidazol-5-yl)methyl]but-2-ynamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19N3O/c1-3-5-17(21)18-11-12-6-9-15-14(10-12)19-16(4-2)20(15)13-7-8-13/h6,9-10,13H,4,7-8,11H2,1-2H3,(H,18,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OCHPTUIEIKFVHU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NC2=C(N1C3CC3)C=CC(=C2)CNC(=O)C#CC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

281.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(1-Cyclopropyl-2-ethylbenzimidazol-5-yl)methyl]but-2-ynamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.